ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate

• IUPAC Name: ethyl 2-[4-[(2-thiophen-2-ylazepane-1-carbonyl)amino]phenyl]acetate
• InChI: InChI=1S/C21H26N2O3S/c1-2-26-20(24)15-16-9-11-17(12-10-16)22-21(25)23-13-5-3-4-7-18(23)19-8-6-14-27-19/h6,8-12,14,18H,2-5,7,13,15H2,1H3,(H,22,25)
• InChI Key: LRYJTDQQBXIXKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)NC(=O)N2CCCCCC2C3=CC=CS3
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate is a chemical compound that belongs to the class of azepane derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate in lab experiments is its potential therapeutic properties. This makes it an attractive target for drug development. However, one of the limitations of using this compound in lab experiments is the lack of information on its toxicity and safety profile.

Future Directions

There are several future directions for research on Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of cancer and neurological disorders. Another direction is to explore its safety profile and toxicity in animal models. Additionally, research can be conducted to optimize the synthesis method of this compound and to develop more efficient methods for its production.

Synthesis Methods

The synthesis of Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate involves the reaction of 2-(2-thienyl)-1-azepanamine with 4-(chloroacetyl)phenyl ethyl carbonate. The reaction takes place in the presence of a base and a solvent. The yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

Ethyl [4-({[2-(2-thienyl)-1-azepanyl]carbonyl}amino)phenyl]acetate has been studied for its potential therapeutic properties. It has been shown to exhibit anticancer, antitumor, and antiproliferative activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.